Cas no 1082731-38-1 (Cyclopentanol, 1-(2-bromoethyl)-)

• Product Name: Cyclopentanol, 1-(2-bromoethyl)-
• CAS No: 1082731-38-1
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 5956290
• PubChem ID: 165791720
• Update Time: 2025-06-16

Cyclopentanol, 1-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(2-bromoethyl)-
• EN300-704248
• 1-(2-bromoethyl)cyclopentan-1-ol
• 1082731-38-1

• Inchi： 1S/C7H13BrO/c8-6-5-7(9)3-1-2-4-7/h9H,1-6H2
• InChI Key： CQRZSLLNPSOGEU-UHFFFAOYSA-N
• SMILES： C1(CCBr)(O)CCCC1

Computed Properties

• Exact Mass: 192.01498g/mol
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 100-105 °C
• pka: 14.79±0.20(Predicted)

Additional information on Cyclopentanol, 1-(2-bromoethyl)-

Recent Advances in the Study of Cyclopentanol, 1-(2-bromoethyl)- (CAS: 1082731-38-1) in Chemical Biology and Pharmaceutical Research

The compound Cyclopentanol, 1-(2-bromoethyl)- (CAS: 1082731-38-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the cyclopentanol core and the 2-bromoethyl substituent, make it a valuable intermediate for the synthesis of more complex molecules with potential pharmacological properties.

Recent studies have explored the synthetic pathways for Cyclopentanol, 1-(2-bromoethyl)-, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that utilizes a palladium-catalyzed coupling reaction, achieving a purity of over 98%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the bromoethyl group in the compound has been identified as a key functional group that can undergo further chemical modifications, enabling the creation of diverse derivatives with varied biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that Cyclopentanol, 1-(2-bromoethyl)- exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that derivatives of this compound showed promising activity against JAK3 kinases, which are implicated in autoimmune diseases. These findings suggest that the compound could serve as a scaffold for the development of new anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess potential toxicity.

Another area of interest is the potential application of Cyclopentanol, 1-(2-bromoethyl)- in cancer therapeutics. Research conducted at a leading pharmaceutical institute revealed that the compound can be functionalized to target specific oncogenic proteins. For instance, a derivative bearing an additional sulfonamide group exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) in a 2023 study. The mechanism of action appears to involve the inhibition of tubulin polymerization, a common target for anticancer drugs. These results highlight the compound's potential as a starting point for the development of novel chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of Cyclopentanol, 1-(2-bromoethyl)- based therapeutics. One major hurdle is the compound's relatively low bioavailability, as noted in a recent pharmacokinetic study. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation, to improve its delivery and efficacy. Additionally, the bromoethyl group's reactivity, while useful for chemical modifications, can also lead to instability under certain conditions, necessitating careful handling and storage.

In conclusion, Cyclopentanol, 1-(2-bromoethyl)- (CAS: 1082731-38-1) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure allows for the creation of diverse derivatives with potential applications in inflammation and cancer therapy. However, overcoming challenges related to bioavailability and stability will be crucial for its successful translation into clinical use. Future research should focus on optimizing synthetic methods, conducting comprehensive in vivo studies, and exploring novel formulations to unlock the full therapeutic potential of this compound.